Cas no 2228694-07-1 (tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate
• CAS No: 2228694-07-1
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 6258862
• PubChem ID: 165639344
• Update Time: 2025-11-05

tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(7-chloroquinolin-8-yl)propan-2-yl]carbamate
• 2228694-07-1
• EN300-1894659

• Inchi： 1S/C17H22ClN3O2/c1-17(2,3)23-16(22)21-12(10-19)9-13-14(18)7-6-11-5-4-8-20-15(11)13/h4-8,12H,9-10,19H2,1-3H3,(H,21,22)
• InChI Key： CCXKUNXJNKWGAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate (CAS No. 2228694-07-1)

The compound tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate (CAS No. 2228694-07-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 7-chloroquinoline moiety and a tert-butyl carbamate group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its relevance in the synthesis of novel therapeutics targeting infectious diseases and metabolic disorders.

One of the key features of tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate is its role as a building block in medicinal chemistry. The 7-chloroquinoline scaffold is known for its bioactive properties, often explored in antimalarial and antiviral drug development. With the growing demand for innovative treatments, this compound has garnered attention in academic and industrial labs. Its CAS No. 2228694-07-1 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

In recent years, the scientific community has focused on optimizing synthetic routes for tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate to improve yield and scalability. This aligns with broader trends in green chemistry and sustainable manufacturing. Questions like "How to synthesize tert-butyl carbamate derivatives efficiently?" or "What are the applications of 7-chloroquinoline in drug design?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

The stability and reactivity of CAS No. 2228694-07-1 under various conditions are also topics of interest. Researchers often investigate its compatibility with common reagents and solvents, ensuring its utility in multi-step syntheses. Additionally, the compound's potential as a precursor for protease inhibitors or kinase modulators has sparked further exploration, particularly in oncology and immunology fields.

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In conclusion, tert-butyl N-1-amino-3-(7-chloroquinolin-8-yl)propan-2-ylcarbamate represents a versatile tool in modern chemistry. Its applications span from drug discovery to material science, driven by the enduring significance of the quinoline core. As research progresses, this compound is poised to play a pivotal role in addressing global health challenges, making it a focal point for innovation and collaboration.